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Compound of Interest

Compound Name:
2-Propanol, 1,1'-

(hydroxyimino)bis-

Cat. No.: B1609678 Get Quote

A comprehensive exploration of the synthesis, properties, and potential applications of N,N-

bis(2-hydroxypropyl)hydroxylamine.

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a detailed overview of the chemical compound 2-Propanol, 1,1'-
(hydroxyimino)bis-, also known as N,N-bis(2-hydroxypropyl)hydroxylamine. Due to a notable

absence of specific literature on its discovery and historical development, this document

consolidates available chemical data and presents a plausible synthetic pathway based on

established chemical principles for analogous compounds. This guide is intended to serve as a

foundational resource for researchers and professionals in drug development and chemical

synthesis, offering a structured presentation of its properties and a hypothetical experimental

framework.

Introduction
2-Propanol, 1,1'-(hydroxyimino)bis- is an organic compound featuring a hydroxylamine core

functional group with two 2-hydroxypropyl substituents. Its structure suggests potential

applications as a chelating agent, a precursor in polymer chemistry, or as a molecule of interest

in biological systems. Despite its listing in chemical databases, a thorough search of scientific

literature and patent databases did not yield specific information regarding its initial discovery
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or a detailed history of its synthesis and characterization. This guide, therefore, aims to fill this

gap by providing a comprehensive summary of its known properties and a scientifically

grounded, albeit hypothetical, approach to its synthesis.

Chemical and Physical Properties
Quantitative data for 2-Propanol, 1,1'-(hydroxyimino)bis- is primarily derived from

computational models available in chemical databases. The following table summarizes these

key properties.

Property Value Source

Molecular Formula C₆H₁₅NO₃ PubChem[1]

Molecular Weight 149.19 g/mol PubChem[1]

IUPAC Name

1-[hydroxy(2-

hydroxypropyl)amino]propan-

2-ol

PubChem[1]

CAS Number 97173-34-7 PubChem[1]

Topological Polar Surface Area 72.9 Å² PubChem

Hydrogen Bond Donor Count 3 PubChem

Hydrogen Bond Acceptor

Count
4 PubChem

Rotatable Bond Count 5 PubChem

LogP (calculated) -1.3 PubChem

Physical Description Liquid (predicted) PubChem

Plausible Synthetic Routes and Experimental
Protocols
While a specific, documented synthesis for 2-Propanol, 1,1'-(hydroxyimino)bis- is not

available in the reviewed literature, two primary retrosynthetic pathways can be proposed

based on the general synthesis of N,N-dialkylhydroxylamines.
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Method 1: Reaction of Propylene Oxide with Hydroxylamine

This is a direct and atom-economical approach. The nucleophilic nitrogen of hydroxylamine can

attack the electrophilic carbon of the epoxide ring of propylene oxide.

Reaction: 2 C₃H₆O + NH₂OH → C₆H₁₅NO₃

Detailed Protocol:

In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve

hydroxylamine hydrochloride (1.0 eq) in a suitable solvent such as methanol or water.

Add a base, for example, sodium hydroxide (2.0 eq) or triethylamine (2.2 eq), to neutralize

the hydrochloride and liberate the free hydroxylamine.

Cool the mixture in an ice bath and add propylene oxide (2.2 eq) dropwise with vigorous

stirring. The addition should be slow to control the exothermic reaction.

After the addition is complete, allow the reaction mixture to warm to room temperature and

then heat to a gentle reflux for several hours. The reaction progress can be monitored by

thin-layer chromatography (TLC).

Upon completion, cool the reaction mixture and remove the solvent under reduced

pressure.

The resulting crude product can be purified by vacuum distillation or column

chromatography on silica gel using an appropriate eluent system (e.g., ethyl

acetate/methanol gradient).

Characterize the final product by NMR (¹H, ¹³C), mass spectrometry, and IR spectroscopy.

Method 2: Oxidation of Bis(2-hydroxypropyl)amine

This method involves the synthesis of the corresponding secondary amine followed by a

selective N-oxidation.

Step 1: Synthesis of Bis(2-hydroxypropyl)amine
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Reaction: 2 C₃H₆O + NH₃ → C₆H₁₅NO₂

Protocol: This reaction is typically carried out by reacting propylene oxide with an excess

of aqueous ammonia under pressure and elevated temperature. The product, bis(2-

hydroxypropyl)amine, is a commercially available compound.

Step 2: Oxidation to N,N-bis(2-hydroxypropyl)hydroxylamine

Reaction: C₆H₁₅NO₂ + [O] → C₆H₁₅NO₃

Protocol:

Dissolve bis(2-hydroxypropyl)amine (1.0 eq) in a suitable solvent like methanol or water.

Cool the solution in an ice bath.

Slowly add a controlled amount of an oxidizing agent. A common reagent for this

transformation is hydrogen peroxide (H₂O₂) in the presence of a catalyst like sodium

tungstate or through the use of reagents like Caro's acid (peroxymonosulfuric acid) or

m-chloroperoxybenzoic acid (m-CPBA). The stoichiometry of the oxidant is critical to

avoid over-oxidation to the nitrone.

Monitor the reaction progress by TLC.

Once the starting material is consumed, the reaction is quenched, for example, by

adding a reducing agent like sodium sulfite if peroxides were used.

The product is then extracted into an organic solvent, and the organic layer is washed,

dried, and concentrated.

Purification is achieved by vacuum distillation or column chromatography.

The final product's identity and purity should be confirmed by spectroscopic methods.

Visualizations
Logical Workflow for the Hypothetical Synthesis of 2-Propanol, 1,1'-(hydroxyimino)bis-
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1609678?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1609678?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

